Cas no 1805583-32-7 (Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805583-32-7
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4879017
• Update Time: 2025-08-05

Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-11(17)9-7(4-15)8(10(13)14)6(3-12)5-16-9/h5,10H,2-3H2,1H3
• InChI Key： QPGJMVIEMCOTAR-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=O)OCC)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805583-32-7): A Comprehensive Overview

Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805583-32-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both chloromethyl and difluoromethyl substituents, alongside the cyano and ester functionalities, endows it with diverse reactivity and potential applications in medicinal chemistry.

The Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate molecule is a derivative of pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in many biologically active molecules. The pyridine ring itself is highly versatile, capable of undergoing a wide range of chemical transformations that can be tailored to specific synthetic needs. In this context, the ester group at the 2-position and the cyano group at the 3-position contribute to the compound's reactivity, enabling its use in various synthetic pathways.

The chloromethyl moiety is particularly noteworthy, as it introduces a reactive site for nucleophilic substitution reactions. This feature makes the compound an attractive building block for constructing more complex molecules, including those with potential pharmacological activity. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These properties have been extensively studied and utilized in the optimization of small-molecule drugs.

In recent years, there has been growing interest in the development of novel pyridine-based compounds for their applications in pharmaceuticals. The Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate has been explored in several research studies as a precursor for more complex scaffolds. For instance, its utility in constructing kinase inhibitors has been demonstrated, where the pyridine core serves as a key pharmacophore. The ability to modify the substituents on the pyridine ring allows for fine-tuning of biological activity, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as reaction with cyanide salts or via transition-metal-catalyzed processes. The ester functionality is often introduced through esterification reactions, where carboxylic acids react with alcohols in the presence of catalysts such as acid chlorides or enzymes.

The role of computational chemistry in understanding and optimizing the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions and assess metabolic stability. These studies have provided valuable insights into how structural modifications can influence biological activity, guiding the design of more effective drug candidates.

The potential applications of Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate extend beyond kinase inhibitors. Its structural features make it a suitable candidate for exploring new therapeutic modalities, including antiviral and anticancer agents. The ability to incorporate additional functional groups into the pyridine core opens up possibilities for designing molecules with enhanced selectivity and potency.

In conclusion, Ethyl 5-(chloromethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805583-32-7) represents a significant advancement in pharmaceutical chemistry. Its unique combination of functional groups and synthetic versatility positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in the creation of next-generation therapeutics.